5,6,7-Trichloro-2,3,4,9-tetrahydro-1H-carbazol-1-one

• Molecular Formula: C12H8Cl3NO
• Molecular Weight: 288.6 g/mol
• IUPAC Name: 5,6,7-trichloro-2,3,4,9-tetrahydrocarbazol-1-one
• InChI: InChI=1S/C12H8Cl3NO/c13-6-4-7-9(11(15)10(6)14)5-2-1-3-8(17)12(5)16-7/h4,16H,1-3H2
• InChI Key: KYAWLSLILYZVHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)C1)NC3=CC(=C(C(=C23)Cl)Cl)Cl

Description

5,6,7-Trichloro-2,3,4,9-tetrahydro-1H-carbazol-1-one is a useful research compound. Its molecular formula is C12H8Cl3NO and its molecular weight is 288.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(2-(3,4,5-Trichlorophenyl)hydrazono)cyclohexanone (1 g, 3.2 mmol) was dissolved in MeCN (10 mL) and aqueous H2SO4 (0.5 mL, 1.8M solution) was added. The reaction mixture was heated to 80° C. for 6 h, basified with saturated Na2CO3 and extracted with EtOAc (2×100 mL). The combined organic extracts were dried over Na2SO4 and concentrated under reduced pressure to give the crude material which was purified by silica gel column chromatography [EtOAc-hexane (1:9) as eluant] to give the title compound (0.15 g, 16%). 1H NMR (500 MHz, DMSO-d6, δ in ppm) 12.3 (bs, 1H), 7.58 (s, 1H), 3.24 (t, J=12.0 Hz, 2H), 2.59 (t, J=13.0 Hz, 2H), 2.19 (m, 2H).